Cas no 2172047-46-8 (2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172047-46-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6258525
• PubChem ID: 165806585
• Update Time: 2025-10-25

2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid
• 2-ethyl-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}pyrrolidine-3-carboxylic acid
• EN300-1529544
• 2172047-46-8

• Inchi： 1S/C28H34N2O5/c1-3-9-18(26(31)30-15-14-23(27(32)33)25(30)4-2)16-29-28(34)35-17-24-21-12-7-5-10-19(21)20-11-6-8-13-22(20)24/h5-8,10-13,18,23-25H,3-4,9,14-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： AHRJBLTUZALRHH-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CCC(C(=O)O)C1CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS No. 2172047-46-8)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS No. 2172047-46-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a pyrrolidine-3-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents and biomaterials.

The Fmoc-protected amino acid derivative design of this compound ensures stability during solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology. With the growing demand for peptide-based drugs and targeted therapies, CAS No. 2172047-46-8 has garnered attention for its role in constructing complex peptides with high precision. Recent trends in AI-driven drug discovery and computational chemistry further highlight its relevance, as researchers leverage such compounds to accelerate the development of next-generation biologics.

One of the most searched questions in this domain revolves around the solubility and reactivity of Fmoc-protected compounds. This molecule exhibits moderate solubility in polar organic solvents like DMF and DMSO, which aligns with standard SPPS protocols. Its carboxylic acid moiety allows for further functionalization, enabling conjugation with other pharmacophores—a feature highly sought after in antibody-drug conjugates (ADCs) and prodrug development. Such applications are frequently discussed in forums focusing on cancer research and precision medicine.

From a synthetic perspective, the 2-ethyl side chain and pyrrolidine ring contribute to the compound’s stereochemical diversity, a critical factor in designing chiral catalysts and enzyme inhibitors. Laboratories specializing in asymmetric synthesis often explore derivatives of this scaffold to achieve enantioselective transformations. Additionally, its thermal stability and compatibility with microwave-assisted chemistry make it a candidate for high-throughput screening platforms—a topic gaining traction in automated drug discovery workflows.

Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional reagents, this compound aligns with green chemistry principles due to its efficient coupling efficiency and minimal byproduct formation. Researchers investigating sustainable synthesis methods frequently highlight such advantages, especially when addressing challenges like carbon footprint reduction in pharmaceutical manufacturing.

In summary, 2-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS No. 2172047-46-8) represents a versatile tool for chemists and biotechnologists. Its applications span from peptide therapeutics to material science, driven by its robust chemical properties and adaptability to cutting-edge research trends. As the scientific community continues to prioritize molecular innovation and efficient synthesis, this compound is poised to remain a cornerstone in advanced chemical research.